Cas no 2228680-73-5 (2-(1-Methylcyclopropyl)butanoic acid)

• Product Name: 2-(1-Methylcyclopropyl)butanoic acid
• CAS No: 2228680-73-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5758942
• PubChem ID: 153911709
• Update Time: 2025-05-24

2-(1-Methylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopropyl)butanoic acid
• EN300-1803664
• 2228680-73-5
• 2-(1-Methylcyclopropyl)butanoic acid

• Inchi： 1S/C8H14O2/c1-3-6(7(9)10)8(2)4-5-8/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： RXXDJSJTKPJBTQ-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1(C)CC1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1-Methylcyclopropyl)butanoic acid

Professional Introduction to 2-(1-Methylcyclopropyl)butanoic Acid (CAS No. 2228680-73-5)

2-(1-Methylcyclopropyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228680-73-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of carboxylic acids, characterized by a butanoic acid backbone substituted with a 1-methylcyclopropyl group. The unique structural motif of this molecule imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 1-methylcyclopropyl moiety introduces a rigid cyclic structure into the molecule, which can influence both its metabolic stability and binding interactions with biological targets. This feature has been exploited in recent years to design molecules with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that the incorporation of cyclopropyl groups into drug candidates can improve their resistance to enzymatic degradation, thereby extending their half-life in vivo. This is particularly relevant in the context of drug discovery, where optimizing metabolic stability is a critical parameter for achieving therapeutic efficacy.

In the realm of medicinal chemistry, 2-(1-methylcyclopropyl)butanoic acid has been investigated as a potential intermediate in the synthesis of more complex bioactive molecules. Its structural framework provides a versatile platform for further functionalization, allowing chemists to explore modifications that could enhance specific biological activities. Research has shown that derivatives of this compound exhibit promising properties in preclinical models, particularly in the modulation of inflammatory pathways and pain signaling. These findings align with the growing interest in developing small-molecule inhibitors that target non-canonical pathways involved in disease progression.

Recent advancements in computational chemistry have further highlighted the utility of 2-(1-methylcyclopropyl)butanoic acid as a pharmacophore. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors implicated in neurological disorders. The rigid cyclopropyl ring is predicted to occupy specific binding pockets, thereby stabilizing the interaction between the molecule and its biological counterpart. Such insights have guided the design of next-generation compounds with improved binding affinity and selectivity.

The synthesis of 2-(1-methylcyclopropyl)butanoic acid presents an interesting challenge due to the complexity of its structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent methodologies have leveraged transition metal catalysis and asymmetric synthesis techniques to streamline the preparation of this compound. These innovations not only enhance efficiency but also allow for greater control over stereochemical outcomes, which is crucial for pharmaceutical applications.

From a regulatory perspective, CAS No. 2228680-73-5 ensures clear identification and traceability of this compound throughout its lifecycle, from laboratory research to potential commercialization. This level of specificity is essential for compliance with international chemical safety standards and facilitates accurate documentation in scientific literature and patent filings. The compound’s classification as a research chemical underscores its role in advancing scientific knowledge rather than serving as a precursor for restricted substances.

The biological activity of 2-(1-methylcyclopropyl)butanoic acid has been explored across multiple disease models, with particular focus on its potential role in modulating lipid metabolism. Preliminary data suggest that this compound may influence cholesterol homeostasis by interacting with nuclear receptors such as PPARs (Peroxisome Proliferator-Activated Receptors). Such interactions are relevant given the widespread interest in developing therapies targeting lipid-related disorders, including hyperlipidemia and atherosclerosis.

Furthermore, the structural uniqueness of 1-methylcyclopropyl derivatives has opened new avenues for investigating their effects on microtubule dynamics. In vitro studies have indicated that certain analogs of this compound can modulate tubulin polymerization, raising questions about their potential utility in addressing neurodegenerative diseases associated with microtubule dysfunction. While further research is needed to fully elucidate these mechanisms, these findings underscore the compound’s broad pharmacological relevance.

The future prospects for 2-(1-methylcyclopropyl)butanoic acid are promising, driven by ongoing research efforts aimed at expanding its therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. Additionally, advancements in synthetic methodologies will continue to facilitate access to this compound for researchers worldwide.

In conclusion,2-(1-methylcyclopropyl)butanoic acid (CAS No. 2228680-73-5) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its role as a versatile scaffold for drug development underscores its importance in addressing diverse therapeutic challenges. As research progresses, this compound is poised to contribute further insights into disease mechanisms while serving as a foundation for next-generation pharmaceutical innovations.